19-Hydroxycholest-4-en-3-one
19-Hydroxycholest-4-en-3-one
Brand Name:
Vulcanchem
CAS No.:
13200-77-6
VCID:
VC0079181
InChI:
InChI=1S/C27H44O2/c1-18(2)6-5-7-19(3)23-10-11-24-22-9-8-20-16-21(29)12-15-27(20,17-28)25(22)13-14-26(23,24)4/h16,18-19,22-25,28H,5-15,17H2,1-4H3/t19-,22+,23-,24+,25+,26-,27-/m1/s1
SMILES:
CC(C)CCCC(C)C1CCC2C1(CCC3C2CCC4=CC(=O)CCC34CO)C
Molecular Formula:
C27H44O2
Molecular Weight:
400.6 g/mol
19-Hydroxycholest-4-en-3-one
CAS No.: 13200-77-6
Main Products
VCID: VC0079181
Molecular Formula: C27H44O2
Molecular Weight: 400.6 g/mol
| CAS No. | 13200-77-6 |
|---|---|
| Product Name | 19-Hydroxycholest-4-en-3-one |
| Molecular Formula | C27H44O2 |
| Molecular Weight | 400.6 g/mol |
| IUPAC Name | (8S,9S,10S,13R,14S,17R)-10-(hydroxymethyl)-13-methyl-17-[(2R)-6-methylheptan-2-yl]-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-3-one |
| Standard InChI | InChI=1S/C27H44O2/c1-18(2)6-5-7-19(3)23-10-11-24-22-9-8-20-16-21(29)12-15-27(20,17-28)25(22)13-14-26(23,24)4/h16,18-19,22-25,28H,5-15,17H2,1-4H3/t19-,22+,23-,24+,25+,26-,27-/m1/s1 |
| Standard InChIKey | NEAWXZAJJSEFKS-IPFNAZMPSA-N |
| Isomeric SMILES | C[C@H](CCCC(C)C)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CCC4=CC(=O)CC[C@]34CO)C |
| SMILES | CC(C)CCCC(C)C1CCC2C1(CCC3C2CCC4=CC(=O)CCC34CO)C |
| Canonical SMILES | CC(C)CCCC(C)C1CCC2C1(CCC3C2CCC4=CC(=O)CCC34CO)C |
| PubChem Compound | 13941354 |
| Last Modified | Nov 11 2021 |
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